Cas no 2228174-31-8 (2-(3-bromopropyl)-2-(methoxymethyl)oxane)

• Product Name: 2-(3-bromopropyl)-2-(methoxymethyl)oxane
• CAS No: 2228174-31-8
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6000637
• PubChem ID: 165645634
• Update Time: 2025-05-30

2-(3-bromopropyl)-2-(methoxymethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-2-(methoxymethyl)oxane
• EN300-1936397
• 2228174-31-8

• Inchi： 1S/C10H19BrO2/c1-12-9-10(6-4-7-11)5-2-3-8-13-10/h2-9H2,1H3
• InChI Key： BONKSCYMWMYMKP-UHFFFAOYSA-N
• SMILES： BrCCCC1(COC)CCCCO1

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-bromopropyl)-2-(methoxymethyl)oxane

Introduction to 2-(3-bromopropyl)-2-(methoxymethyl)oxane (CAS No. 2228174-31-8)

2-(3-bromopropyl)-2-(methoxymethyl)oxane, with the CAS number 2228174-31-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromopropyl and a methoxymethyl group attached to an oxane ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The molecular formula of 2-(3-bromopropyl)-2-(methoxymethyl)oxane is C₉H₁₉BrO₂, and its molecular weight is approximately 217.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of propylene oxide and subsequent substitution reactions to introduce the methoxymethyl group. The high reactivity of the bromine atom in the bromopropyl group makes it an excellent leaving group, facilitating its use in nucleophilic substitution reactions.

In recent years, 2-(3-bromopropyl)-2-(methoxymethyl)oxane has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The bromopropyl group can be readily substituted with various functional groups, allowing for the creation of a diverse library of compounds with different biological activities.

Beyond its use as a synthetic intermediate, 2-(3-bromopropyl)-2-(methoxymethyl)oxane has also shown promise in materials science. Its unique structure and reactivity make it suitable for the synthesis of polymers with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to create polymers with enhanced mechanical strength and thermal stability, which are essential for applications in advanced materials and coatings.

The physical properties of 2-(3-bromopropyl)-2-(methoxymethyl)oxane are well-documented. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its solubility in water is limited, which can be advantageous in certain synthetic processes where phase separation is desired.

In terms of safety and handling, 2-(3-bromopropyl)-2-(methoxymethyl)oxane should be stored in a cool, dry place away from sources of heat and ignition. It is recommended to handle this compound under inert conditions to prevent unwanted side reactions. Personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn when handling this compound to ensure safety.

The environmental impact of 2-(3-bromopropyl)-2-(methoxymethyl)oxane has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, 2-(3-bromopropyl)-2-(methoxymethyl)oxane (CAS No. 2228174-31-8) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.